Cas no 1220630-83-0 (3-Amino-4-(trifluoromethyl)benzonitrile)

3-Amino-4-(trifluoromethyl)benzonitrile structure

1220630-83-0 structure

Product Name:3-Amino-4-(trifluoromethyl)benzonitrile

CAS No:1220630-83-0

Molecular Formula:C₈H₅F₃N₂

Molecular Weight:186.1339

MDL:MFCD18072580

CID:1005837

PubChem ID:52987954

3-Amino-4-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

- 3-Amino-4-(trifluoromethyl)benzonitrile
- CZYRYIJZODSVTK-UHFFFAOYSA-N
- PC49084
- CM12941
- AS05791
- 3-Amino-4-trifluoromethyl-benzonitrile
- FCH1168585
- AX8161769
- AB0061150
- Z3999
- ST24028381
- Benzonitrile, 3-amino-4-(trifluoromethyl)-
- SCHEMBL1724867
- DS-2227
- DTXSID90681009
- SY114288
- AS-813/43501993
- DB-010053
- EN300-5034744
- MFCD18072580
- CS-W021833
- 1220630-83-0
- A856892
- AKOS016002793
- +Expand
- MDL： MFCD18072580
- InChIKey： CZYRYIJZODSVTK-UHFFFAOYSA-N
- Inchi： 1S/C8H5F3N2/c9-8(10,11)6-2-1-5(4-12)3-7(6)13/h1-3H,13H2
- SMILES： FC(C1C([H])=C([H])C(C#N)=C([H])C=1N([H])[H])(F)F

Computed Properties

Exact Mass: 186.04048265g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 0
Monoisotopic Mass: 186.04048265g/mol
Heavy Atom Count: 13
Complexity: 227
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 49.8

Experimental Properties

Boiling Point: 286.6±40.0 ºC (760 Torr),
Flash Point: 127.1±27.3 ºC,
Solubility: Very slightly soluble (0.18 g/l) (25 º C),
Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),

3-Amino-4-(trifluoromethyl)benzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00175O-1g	Benzonitrile, 3-amino-4-(trifluoromethyl)-	1220630-83-0	98%	1g	$32.00
A2B Chem LLC	AA55132-1g	3-Amino-4-(trifluoromethyl)benzonitrile	1220630-83-0	98%	1g	$18.00
Aaron	AR0017E0-250mg	Benzonitrile, 3-amino-4-(trifluoromethyl)-	1220630-83-0	98%	250mg	$9.00
abcr	AB437285-1 g	3-Amino-4-(trifluoromethyl)benzonitrile	1220630-83-0		1g	€186.50
Ambeed	A777502-250mg	3-Amino-4-(trifluoromethyl)benzonitrile	1220630-83-0	98%	250mg	$17.0
Apollo Scientific	PC49084-250mg	3-Amino-4-(trifluoromethyl)benzonitrile	1220630-83-0		250mg	£10.00	2023-09-02
Chemenu	CM159080-5g	3-Amino-4-(trifluoromethyl)benzonitrile	1220630-83-0	95+%	5g	$232
Crysdot LLC	CD12171254-25g	3-Amino-4-(trifluoromethyl)benzonitrile	1220630-83-0	98%	25g	$924	2024-07-23
Enamine	EN300-5034744-0.1g	3-amino-4-(trifluoromethyl)benzonitrile	1220630-83-0	95%	0.1g	$31.0
eNovation Chemicals LLC	Y0981387-10g	3-Amino-4-(trifluoromethyl)benzonitrile	1220630-83-0	95%	10g	$450	2022-05-24

3-Amino-4-(trifluoromethyl)benzonitrile Suppliers

Shanghai Titan Scientific Co., Ltd.

Audited Supplier

(CAS:1220630-83-0)

MR./MRS.:TAN SUO PING TAI

Phone:18365033617

Email:zhangsn@titansci.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1220630-83-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:1220630-83-0)3-Amino-4-(trifluoromethyl)benzonitrile

Purity:99%

Quantity:25g

Price($):375.0